Ethyl 2-oxopyrrolidine-1-acetate
Overview
Description
Ethyl 2-oxopyrrolidine-1-acetate is a reagent used in the preparation of pyrazolopyridines as PDE4B inhibitors . It is also used in the preparation of N-substituted-2-oxopyrrolidinylacetamides which have anticonvulsant activities .
Synthesis Analysis
The synthesis of Ethyl 2-oxopyrrolidine-1-acetate and similar compounds often involves the construction of the pyrrolidine ring from different cyclic or acyclic precursors . Another common approach is the functionalization of preformed pyrrolidine rings .Molecular Structure Analysis
The molecule is characterized by a five-membered pyrrolidine ring. This saturated scaffold is of great interest due to the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring .Chemical Reactions Analysis
While specific chemical reactions involving Ethyl 2-oxopyrrolidine-1-acetate are not detailed in the search results, the compound’s pyrrolidine ring can be functionalized or constructed from different precursors .Physical And Chemical Properties Analysis
Ethyl 2-oxopyrrolidine-1-acetate has a molecular weight of 171.19 . Its boiling point is between 108-113 °C (at a pressure of 1-2 Torr), and it has a predicted density of 1.138±0.06 g/cm3 . The compound is slightly soluble in chloroform, ethyl acetate, and methanol .Scientific Research Applications
Biocatalysis
The compound is used in biocatalysis, specifically in the enantioselective hydrolysis of ethyl (R,S)-2-(2-oxopyrrolidin-1-yl) butyrate . A bacterial strain, E105, has been introduced as a biocatalyst for this process . This strain was isolated from soil samples using (R,S)-1 as the sole carbon source .
Antiepileptic Drug Synthesis
Ethyl 2-(2-oxopyrrolidin-1-yl)acetate is a reagent in the preparation of N-substituted-2-oxopyrrolidinylacetamides which have anticonvulsant activities . It is used in the synthesis of Levetiracetam (LEV), an antiepileptic drug . LEV has attracted attention due to its clinical efficacy, good tolerability, low toxicity, and less adverse effects .
Enzyme Purification and Immobilization
The compound is used in the purification and immobilization of a novel enantioselective lipase from Tsukamurella tyrosinosolvents E105 . The lipase is used to catalyze the resolution of racemic ethyl 2-(2-oxopyrrolidin-1-yl) butyrate to (S)-2-(2-oxopyrrolidin-1-yl) butyric acid .
Antioxidant Research
Pyrrolidin-2-one derivatives, which include ethyl 2-(2-oxopyrrolidin-1-yl)acetate, have diverse pharmacological activities such as antifungal, antibacterial, anticonvulsant, anticancer, and antioxidant .
PDE4B Inhibitor Synthesis
(2-Oxopyrrolidin-1-yl)acetic acid, a related compound, is a reagent in the preparation of pyrazolopyridines as PDE4B inhibitors .
Industrial Applications
Due to its unique properties, ethyl 2-(2-oxopyrrolidin-1-yl)acetate has potential for various industrial applications. For example, it can be used in the synthesis of chemical and pharmaceutical intermediates .
Safety and Hazards
Future Directions
The pyrrolidine ring, a key feature of Ethyl 2-oxopyrrolidine-1-acetate, is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The future of this compound and its derivatives lies in the design of new pyrrolidine compounds with different biological profiles .
Mechanism of Action
Target of Action
It is known that similar compounds interact with proteins involved in the folding of other proteins .
Mode of Action
Ethyl 2-(2-oxopyrrolidin-1-yl)acetate may interact with its targets by catalyzing the cis-trans isomerization of proline imidic peptide bonds in oligopeptides . This interaction can influence the folding of proteins, potentially affecting their function.
Biochemical Pathways
It is known that similar compounds, such as pramiracetam, enhance high-affinity choline uptake , which is a crucial process in the synthesis of the neurotransmitter acetylcholine.
Pharmacokinetics
It is known that similar compounds are used in the treatment of central nervous system and cerebrovascular disorders , suggesting that they can cross the blood-brain barrier.
Action Environment
Environmental factors can influence the action, efficacy, and stability of Ethyl 2-(2-oxopyrrolidin-1-yl)acetate. For instance, it is recommended to store this compound in an inert atmosphere at room temperature , suggesting that exposure to oxygen or extreme temperatures may affect its stability.
properties
IUPAC Name |
ethyl 2-(2-oxopyrrolidin-1-yl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO3/c1-2-12-8(11)6-9-5-3-4-7(9)10/h2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQZWKPDVWWJWRY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1CCCC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7057785 |
Source
|
| Record name | Ethyl 2-oxopyrrolidin-2-ylacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7057785 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
61516-73-2 |
Source
|
| Record name | Ethyl (2-oxo-1-pyrrolidinyl)acetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=61516-73-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 2-oxopyrrolidine-1-acetate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0061516732 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl 2-oxopyrrolidin-2-ylacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7057785 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 2-oxopyrrolidine-1-acetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.057.098 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ETHYL 2-OXOPYRROLIDINE-1-ACETATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/U66HEM72LH | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of quantifying Ethyl (2-oxopyrrolidin-1-yl)acetate in Piracetam samples?
A1: Ethyl (2-oxopyrrolidin-1-yl)acetate is identified as one of the four impurities found in Piracetam samples in the study by []. The presence of impurities, even in small amounts, can potentially impact the safety and efficacy of pharmaceutical products. Therefore, it's crucial to have reliable analytical methods to identify and quantify these impurities to ensure the quality and purity of the final drug product. The study successfully developed and validated a high-performance liquid chromatography (HPLC) method capable of separating and quantifying Ethyl (2-oxopyrrolidin-1-yl)acetate with a minimum quantifiable amount of 55 ng/mL []. This method provides a valuable tool for quality control in the production of Piracetam.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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